1-(4-(Aminomethyl)benzoyl)-2,3,4,5-tetrahydro-1H-1-benzazepine

• Molecular Formula: C18H20N2O
• Molecular Weight: 280.4 g/mol
• IUPAC Name: [4-(aminomethyl)phenyl]-(2,3,4,5-tetrahydro-1-benzazepin-1-yl)methanone
• InChI: InChI=1S/C18H20N2O/c19-13-14-8-10-16(11-9-14)18(21)20-12-4-3-6-15-5-1-2-7-17(15)20/h1-2,5,7-11H,3-4,6,12-13,19H2
• InChI Key: RYWNZRXWPLIWCB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C2=CC=CC=C2C1)C(=O)C3=CC=C(C=C3)CN

Description

1-(4-(Aminomethyl)benzoyl)-2,3,4,5-tetrahydro-1H-1-benzazepine is a useful research compound. Its molecular formula is C18H20N2O and its molecular weight is 280.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a degassed solution of the cyanobenzoyl benzaz pin from Example 1A (1.50 g, 5.43 mmol) in methanol (50 ml) were added concentrated hydrochloric acid (1.4 ml, 16.2 mmol) and 10% palladium-on-carbon (1.15 g). Hydrogen gas was bubbled through the mixture for 5 h at room temperature. The catalyst was removed by filtration through a pad of celite and the filtrate was evaporated in vacuo. The residue was partitioned between EtOAc and water. The aqueous layer was basified by addition of saturated sodium bicarbonate solution and extracted with dichloromethane (2 times). The combined organic extracts were washed with brine, dried over MgSO4, and concentrated in vacuo to give a white solid; yield 1.12 g (74%).